Cas no 1376346-22-3 (methyl 2-[N-(cyanomethyl)-1-[2-(ethylsulfanyl)pyridin-4-yl]formamido]acetate)

• Product Name: methyl 2-[N-(cyanomethyl)-1-[2-(ethylsulfanyl)pyridin-4-yl]formamido]acetate
• CAS No: 1376346-22-3
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 6239505
• PubChem ID: 72129959
• Update Time: 2025-05-24

methyl 2-[N-(cyanomethyl)-1-[2-(ethylsulfanyl)pyridin-4-yl]formamido]acetate Chemical and Physical Properties

Names and Identifiers

• Z1240270621
• 1376346-22-3
• methyl 2-[cyanomethyl-(2-ethylsulfanylpyridine-4-carbonyl)amino]acetate
• AKOS033186934
• EN300-26680383
• methyl 2-[N-(cyanomethyl)-1-[2-(ethylsulfanyl)pyridin-4-yl]formamido]acetate

• Inchi： 1S/C13H15N3O3S/c1-3-20-11-8-10(4-6-15-11)13(18)16(7-5-14)9-12(17)19-2/h4,6,8H,3,7,9H2,1-2H3
• InChI Key： IMYYKRMIMAMXLV-UHFFFAOYSA-N
• SMILES： S(CC)C1C=C(C=CN=1)C(N(CC#N)CC(=O)OC)=O

Computed Properties

• Exact Mass: 293.08341252g/mol
• Monoisotopic Mass: 293.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Additional information on methyl 2-[N-(cyanomethyl)-1-[2-(ethylsulfanyl)pyridin-4-yl]formamido]acetate

Recent Advances in the Study of Methyl 2-[N-(cyanomethyl)-1-[2-(ethylsulfanyl)pyridin-4-yl]formamido]acetate (CAS: 1376346-22-3)

Methyl 2-[N-(cyanomethyl)-1-[2-(ethylsulfanyl)pyridin-4-yl]formamido]acetate (CAS: 1376346-22-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyanomethyl group and an ethylsulfanyl-pyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

The synthesis of methyl 2-[N-(cyanomethyl)-1-[2-(ethylsulfanyl)pyridin-4-yl]formamido]acetate has been optimized to achieve high yields and purity, as reported in recent publications. The compound's structural complexity necessitates a multi-step synthetic route, involving key intermediates such as 2-(ethylsulfanyl)pyridin-4-amine and cyanomethyl acetate. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's identity and purity, ensuring its suitability for further biological evaluation.

Pharmacological studies have revealed that methyl 2-[N-(cyanomethyl)-1-[2-(ethylsulfanyl)pyridin-4-yl]formamido]acetate exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent in vitro assays demonstrated its ability to selectively inhibit key kinases, such as JAK2 and PI3K, which are critical in the regulation of cell proliferation and immune responses. These findings suggest its potential as a lead compound for the development of novel therapeutics for cancer and autoimmune diseases.

In addition to its kinase inhibitory properties, the compound has also shown promising results in preclinical models of neurodegenerative diseases. Studies have indicated that it can modulate the activity of glutamate receptors, thereby offering neuroprotective effects. This dual functionality highlights its versatility and broad therapeutic potential. However, further research is needed to elucidate its pharmacokinetic profile and optimize its bioavailability for clinical applications.

The mechanistic insights into the compound's action have been explored through molecular docking and dynamics simulations. These computational studies have provided valuable information on its binding interactions with target proteins, facilitating the design of more potent and selective derivatives. Collaborative efforts between chemists and biologists are underway to refine the compound's structure-activity relationships and enhance its therapeutic efficacy.

Despite the promising preliminary results, challenges remain in the development of methyl 2-[N-(cyanomethyl)-1-[2-(ethylsulfanyl)pyridin-4-yl]formamido]acetate as a drug candidate. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Nevertheless, the compound's unique chemical scaffold and biological activity make it a valuable asset in the quest for innovative treatments in the chemical biology and pharmaceutical sectors.

In conclusion, methyl 2-[N-(cyanomethyl)-1-[2-(ethylsulfanyl)pyridin-4-yl]formamido]acetate (CAS: 1376346-22-3) represents a promising avenue for drug discovery, with its multifaceted pharmacological properties and potential applications in various disease areas. Continued research and development efforts are essential to fully realize its therapeutic potential and translate these findings into clinical benefits.